N,N-Diethylacetoacetamide

• IUPAC Name: N,N-diethyl-3-oxobutanamide
• InChI: InChI=1S/C8H15NO2/c1-4-9(5-2)8(11)6-7(3)10/h4-6H2,1-3H3
• InChI Key: NTMXFHGYWJIAAE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CC(=O)C
• Molecular Formula: C8H15NO2
• DSSTOX Substance ID: DTXSID8052695
• Molecular Weight: 157.21 g/mol
• Physical Description: Liquid; [HSDB] Yellow or brown liquid; [Alfa Aesar MSDS]
• Boiling Point: DECOMPOSES
• Flash Point: 121 °C, 250 °F.
• Solubility: SOLUBLE IN WATER
• Density: 0.995 @ 20 °C/20 °C
• Color/Form: LIQUID
• CAS RN: 2235-46-3
• Melting Point: FREEZING POINT: -70 °C

Description

N,N-Diethylacetoacetamide is a chemical compound that has been studied for its various properties and potential applications. The compound has been analyzed through different spectroscopic techniques and theoretical calculations to understand its molecular structure and dynamics.

Synthesis Analysis

The synthesis of this compound derivatives has been explored in several studies. For instance, a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides were synthesized and evaluated as opioid kappa agonists, with variations in the N-acyl, N-alkyl, and amino functions to optimize activity . Another study focused on the synthesis of N,N-Dihydroxyethyl-acetoacetamide from methyl acetoacetate and diethanolamine, which is used as a raw material for borate ester bonding agents .

Molecular Structure Analysis

The molecular structure of this compound has been investigated using molecular beam Fourier-transform microwave spectroscopy and quantum chemical calculations. This analysis revealed five stable conformers with C1 symmetry, with the two most energetically favorable conformers being identified in the experimental spectrum . Additionally, spectroscopic and theoretical studies of some N,N-diethyl-2-[(4-substituted)phenylsulfinyl] acetamides provided insights into the existence of cis and gauche conformers, with the cis conformer pair being more stable due to specific intramolecular interactions .

Chemical Reactions Analysis

The reactivity of this compound derivatives has been studied in the context of synthesizing more complex molecules. For example, the reaction of acetals of N,N-dimethyl- and N-methyl-N-(β-carbethoxyethyl) acetamides with ethyl anthranilate led to the synthesis of 4-quinolone and 4-quinazolone derivatives, showcasing the compound's utility in organic synthesis .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound and its derivatives have been deduced from various spectroscopic measurements and theoretical calculations. The studies have provided detailed information on rotational constants, centrifugal distortion constants, quadrupole coupling constants, and barriers to internal rotation . The spectroscopic analysis of carbonyl bands and the influence of different substituents on the stability of conformers have also been reported .

Scientific Research Applications

Microwave Spectra Analysis

• N,N-diethylacetoacetamide's gas phase structures and internal dynamics have been explored using molecular beam Fourier-transform microwave spectroscopy and quantum chemical calculations. This study provided insights into the conformational aspects and internal rotation dynamics of the compound (Kannengießer et al., 2014).

Chemical Kinetics and Mechanism Studies

• The hydrolysis kinetics and mechanisms of N-substituted amides like N-methylacetamide, a model compound, in high-temperature water have been investigated. Such studies are crucial for understanding the behavior of compounds like this compound under various conditions (Duan et al., 2010).

Infrared Spectrum Analysis

• Detailed infrared spectrum analysis of N-methylacetamide's amide I, II, and III bands has been conducted to better understand the characteristics of compounds like this compound. This research aids in deciphering the amide infrared spectrum, which is significant in fields like organic chemistry and analytical chemistry (Ji et al., 2020).

Biomedical Research

• Hexamethylene bisacetamide, a compound structurally related to this compound, has been identified as a potent inducer of erythroid differentiation in murine erythroleukemia cells. Such compounds offer valuable insights into cell differentiation and potential therapeutic applications (Reuben et al., 1976).

Molecular Dynamics in Aqueous Solutions

• Studies have been conducted on the binding of alkali cations and alkaline earth dications with the carbonyl group of N-methylacetamide in aqueous solutions, providing insights into ion effects on similar compounds like this compound (Pluhařová et al., 2014).

Rotational Energy Studies

• Free energies of activation for rotation about the C-N bond in this compound have been determined through proton magnetic resonance line shapes, contributing to the understanding of molecular dynamics and structure (Hammaker & Gugler, 1965).

Mechanism of Action

Target of Action

N,N-Diethylacetoacetamide is a β-dicarbonyl compound that is primarily used to synthesize potent calcium channel blockers . Calcium channels play a crucial role in the regulation of intracellular calcium levels, which are essential for various cellular functions such as muscle contraction, neurotransmitter release, and gene expression.

Mode of Action

It is known to be involved in the synthesis of calcium channel blockers . These blockers inhibit the influx of calcium ions into cells, thereby reducing intracellular calcium levels. This can lead to a decrease in muscle contraction, neurotransmitter release, and other calcium-dependent processes.

Result of Action

The primary result of this compound’s action is the synthesis of potent calcium channel blockers . These blockers can reduce intracellular calcium levels, leading to changes in various cellular functions. The specific molecular and cellular effects would depend on the particular calcium channel blocker synthesized and its target cells.

Synthesis routes and methods I

Procedure details

40 g (0.31 mol) of ethyl acetoacetate and 24 g (0.33 mol) of diethylamine were stirred in a Parr apparatus at 150° C. for 10'. The crude mixture was distilled at 115°-120° C./9 mmHg, to give 32 g of the title compound.

Synthesis routes and methods II

Procedure details

To a solution of diethylamine (35 g, 0.48 mol) in benzene (75 ml), diketene (40.2 g, 0.48 mol) in benzene (100 ml) was added dropwise at 20°~30° C., stirring was continued for 1 hr. under reflux, and evaporated. The residue (75 g) was chromatographed on silica gel (wako Gel C-200) with dichloromethane/ethyl acetate (10:1) as eluent to give the title compound as a yellow viscous oil; yield: 48.4 g.

Q & A

Q1: How does N,N-Diethylacetoacetamide interact in reactions with metal alkoxides, and what are the potential applications of the resulting complexes?

A1: this compound, a β-ketoamide, can act as a bidentate ligand, coordinating to metal centers like titanium and zirconium through its oxygen atoms. For example, it reacts with titanium isopropoxide to form [Ti(OPri)2(deacam)2] [], where "deacam" represents the deprotonated form of this compound. This complex has shown potential as a precursor for metal-organic chemical vapor deposition (MOCVD) of TiO2 thin films []. Similarly, it forms various complexes with zirconium isopropoxide, such as zirconium bis(isopropoxide) bis(this compound), which have been explored as potential precursors for MOCVD of ZrO2 thin films []. These applications highlight the utility of this compound in material science for creating metal oxide thin films.

Q2: Can you elaborate on the structural features of this compound and its reactivity with tetrachloropyrazine?

A2: this compound possesses an active methylene group adjacent to both a ketone and an amide group. This structure allows it to form an anion that can undergo alkylation reactions. When reacted with tetrachloropyrazine, this compound's anion initially undergoes alkylation. Interestingly, this is followed by enolization and ring formation, resulting in a furo[2,3-b]pyrazine derivative []. This reaction showcases the compound's versatility in forming complex heterocyclic structures.

Q3: What analytical techniques are commonly used to characterize compounds derived from this compound?

A3: Characterization of this compound derivatives and its metal complexes involves various techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This method helps elucidate the structure and bonding in the synthesized complexes, as seen in the characterization of zirconium complexes [].
• Infrared (IR) Spectroscopy: This technique provides information about the functional groups present in the molecule and their coordination modes with metal centers, as demonstrated in the characterization of [Ti(OPri)2(deacam)2] and zirconium complexes [, ].
• Mass Spectrometry: This method helps determine the molecular weight and fragmentation patterns of the compound, providing further structural information [].
• Single Crystal X-ray Diffraction: This technique provides detailed information on the three-dimensional structure and bonding parameters of the complexes, as shown for the zirconium complexes [].
• Elemental Analysis: This method helps confirm the purity and elemental composition of the synthesized compounds [, ].